molecular formula C13H11N3O B8462132 1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

Cat. No.: B8462132
M. Wt: 225.25 g/mol
InChI Key: NGQLGTPUCYNRQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is a useful research compound. Its molecular formula is C13H11N3O and its molecular weight is 225.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11N3O

Molecular Weight

225.25 g/mol

IUPAC Name

1-methyl-3-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one

InChI

InChI=1S/C13H11N3O/c1-16-13-10(7-8-11(17)14-13)12(15-16)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,17)

InChI Key

NGQLGTPUCYNRQI-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=CC(=O)N2)C(=N1)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of aqueous NaOH (0.64 g, 16.00 mmol in 2.0 mL H2O) and 6-chloro-1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridine (0.39 g, 1.6 mmol) in DMSO (2.0 mL) was heated at 100° C. for 10 h. The reaction mixture was cooled to rt and neutralized with diluted HCl. A white solid was obtained. The solid was collected by filtration, washed with diethyl ether and dried under vacuum to yield the title compound as white solid (0.345 g, 96%). [1H-NMR (DMSO-d6, 300 MHz) δ 8.27 (d, 1H), 7.92 (m, 2H), 7.55-7.35 (m, 3H), 6.46 (d, 1H), 3.9 (s, 3H); HPLC RtA=6.802 min (99.7%); LCMS RtA=0.360 min; [M+H]+=226.0]
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0.39 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
96%

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